2-(Cyanomethyl)benzoyl chloride
Overview
Description
2-(Cyanomethyl)benzoyl chloride is an important organic compound extensively used in scientific research and industry. It is a chemical intermediate used in the synthesis of numerous pharmaceuticals, agrochemicals, and specialty chemicals. The molecular formula of 2-(Cyanomethyl)benzoyl chloride is C9H6ClNO and its molecular weight is 179.61 .
Scientific Research Applications
Synthesis of 2-Arylbenzothiazoles
“2-(Cyanomethyl)benzoyl chloride” is used in the synthesis of 2-arylbenzothiazoles . Benzothiazole is a privileged scaffold in the field of synthetic and medicinal chemistry. Its derivatives and metal complexes possess a gamut of pharmacological properties and high degree of structural diversity that has proven it vital for the investigation for novel therapeutics .
Green Chemistry
The compound is also related to green chemistry. It is used in the synthesis of benzothiazole compounds from condensation of 2-aminobenzenethiol with aldehydes/ketones/acids/acyl chlorides and the cyclization of thioamide or carbon dioxide (CO2) as raw materials .
Biochemistry and Medicinal Chemistry
Benzothiazoles, which can be synthesized using “2-(Cyanomethyl)benzoyl chloride”, have played an important role in the field of biochemistry and medicinal chemistry due to their highly pharmaceutical and biological activity .
Pharmaceutical Applications
Benzothiazoles are used in the development of various drugs due to their potent and significant biological activities and great pharmaceutical value. They exhibit a wide range of biological activities including anti-cancer, anti-bacterial, anti-tuberculosis, anti-diabetic, anthelmintic, anti-tumor, anti-viral, anti-oxidant, anti-inflammatory, anti-glutamate and anti-parkinsonism, anticonvulsant, muscle relaxant activities, neuroprotective, inhibitors of several enzymes and so on .
Industrial Applications
2-Aryl benzothiazoles, which can be synthesized using “2-(Cyanomethyl)benzoyl chloride”, have gigantic biological and industrial applications . For example, 2-(benzothiazol-2-yl)-phenyl-β-D-galactopyranoside derivatives act as fluorescent pigment dyeing substrates and also possess β-D-galactosidase activities .
Analytical Chemistry
Benzothiazoles are used as fluorescent probes for analyte detection . This makes “2-(Cyanomethyl)benzoyl chloride” a valuable compound in the field of analytical chemistry.
Safety and Hazards
While specific safety and hazard information for 2-(Cyanomethyl)benzoyl chloride is not available in the search results, benzoyl chloride, a related compound, is considered hazardous . It is corrosive to metals and causes skin and eye irritation . It is recommended to handle it with protective gloves/clothing/eye protection/face protection and to use it only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
2-(Cyanomethyl)benzoyl chloride is primarily used as a reactant in the synthesis of various heterocyclic compounds . It is known to interact with amines, particularly substituted aryl or heteryl amines . These amines serve as the primary targets for the compound, and their role is to participate in reactions that lead to the formation of biologically active novel heterocyclic moieties .
Mode of Action
The compound interacts with its targets through a process known as cyanoacetylation . This involves the carbonyl and the cyano functions of the compound reacting with common bidentate reagents to form a variety of heterocyclic compounds . The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions .
Biochemical Pathways
The biochemical pathways affected by 2-(Cyanomethyl)benzoyl chloride are those involved in the synthesis of heterocyclic compounds . These pathways lead to the formation of various organic heterocycles, which have potential applications in the development of chemotherapeutic agents . The compound also plays a role in the benzoyl-CoA pathway, which is involved in the anaerobic metabolism of aromatic compounds .
Result of Action
The primary result of the action of 2-(Cyanomethyl)benzoyl chloride is the formation of heterocyclic compounds . These compounds have diverse biological activities and are considered important precursors for heterocyclic synthesis . They are utilized extensively in the development of various organic heterocycles, highlighting their potential in evolving better chemotherapeutic agents .
Action Environment
The action, efficacy, and stability of 2-(Cyanomethyl)benzoyl chloride can be influenced by various environmental factors. For instance, the compound’s reactivity can be affected by the presence of different amines . Additionally, the reaction conditions, such as temperature and solvent, can also impact the compound’s action . For example, reactions involving this compound have been carried out at room temperature without solvent, or at 70°C with ethyl cyanoacetate .
properties
IUPAC Name |
2-(cyanomethyl)benzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClNO/c10-9(12)8-4-2-1-3-7(8)5-6-11/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQZWNRPXUQNVJN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC#N)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40477858 |
Source
|
| Record name | 2-(Cyanomethyl)benzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40477858 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Cyanomethyl)benzoyl chloride | |
CAS RN |
690229-60-8 |
Source
|
| Record name | 2-(Cyanomethyl)benzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40477858 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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